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Compound of Interest

Compound Name:
5-Amino-1-methylpiperidin-2-one

hydrochloride

Cat. No.: B595993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Amino-1-methylpiperidin-2-one hydrochloride is a heterocyclic organic compound

belonging to the piperidinone class. Piperidinone scaffolds are of significant interest in

medicinal chemistry due to their presence in various biologically active molecules and natural

products. This technical guide provides a comprehensive overview of the basic properties of 5-
Amino-1-methylpiperidin-2-one hydrochloride, including its chemical and physical

characteristics, available experimental and computational data, and handling information. This

document is intended to serve as a foundational resource for researchers utilizing this

compound in chemical synthesis, drug discovery, and other scientific endeavors.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-Amino-1-methylpiperidin-2-one
hydrochloride is presented in the tables below. It is important to note that multiple CAS

numbers have been associated with this compound, sometimes specifying stereochemistry

(e.g., (5S)-enantiomer) and at other times referring to the racemic mixture. Researchers should

verify the specific identity of their material.

Table 1: General Information
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Property Value Source(s)

Chemical Name
5-Amino-1-methylpiperidin-2-

one hydrochloride
N/A

Synonym(s)
(5S)-5-Amino-1-methyl-

piperidin-2-one;hydrochloride
[1][2]

CAS Number

1228838-10-5 (racemic),

2514756-26-2 ((5S)-

enantiomer)

[2][3]

Molecular Formula C₆H₁₃ClN₂O or C₆H₁₂N₂O·HCl [3]

Molecular Weight 164.63 g/mol [3]

Table 2: Physicochemical Data

Property Value Method Source(s)

pKa (of free base) 8.84 ± 0.20 Predicted [4]

Topological Polar

Surface Area (TPSA)
46.33 Å² Computational [2]

logP 1.00610 Computational [3]

Note: Experimental data for properties such as melting point and solubility were not found in

the reviewed literature. The pKa value is a predicted value for the corresponding free base, 5-

Amino-1-methyl-2-piperidinone.

Synthesis and Characterization
Detailed, peer-reviewed experimental protocols for the synthesis of 5-Amino-1-
methylpiperidin-2-one hydrochloride are not readily available in the public domain.

Commercial suppliers list the compound as a research chemical, suggesting its availability

through custom synthesis or as a chemical intermediate.[1]
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A general synthetic approach to piperidone structures often involves multi-step reactions. For

instance, the synthesis of related 4-piperidone compounds can be achieved through a double

aza-Michael reaction from divinyl ketones.[5] Another general method for piperidone synthesis

involves the condensation of primary aminoacetals with aldehydes followed by an acid-

promoted Mannich-type cyclization. The synthesis of specific amino-substituted piperidones

would require tailored synthetic strategies.

Characterization of 5-Amino-1-methylpiperidin-2-one hydrochloride would typically involve

a suite of analytical techniques to confirm its identity and purity.

Potential Analytical Characterization Workflow

Synthesized Product

HPLC/UPLC for Purity Assessment

NMR Spectroscopy (1H, 13C) for Structural Elucidation

Mass Spectrometry for Molecular Weight Verification

FT-IR Spectroscopy for Functional Group Analysis

Characterized Compound

Click to download full resolution via product page

Caption: General workflow for the analytical characterization of a synthesized chemical

compound.

Experimental Protocols for Characterization (Hypothetical):

High-Performance Liquid Chromatography (HPLC):

Objective: To determine the purity of the compound.
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Method: A reversed-phase HPLC method would be employed.

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water)

and an organic solvent (e.g., acetonitrile).

Detection: UV detection at a wavelength determined by the chromophore of the

molecule.

Analysis: The purity is determined by the area percentage of the main peak relative to

the total peak area.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To confirm the chemical structure.

Method: ¹H and ¹³C NMR spectra would be acquired.

Solvent: Deuterated solvent such as D₂O or DMSO-d₆.

Analysis: The chemical shifts, integration, and coupling patterns of the proton signals,

along with the chemical shifts of the carbon signals, would be compared to the expected

structure.

Mass Spectrometry (MS):

Objective: To confirm the molecular weight.

Method: Electrospray ionization (ESI) mass spectrometry would be suitable.

Analysis: The observed mass-to-charge ratio (m/z) of the molecular ion should

correspond to the calculated molecular weight of the compound.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

Objective: To identify key functional groups.
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Analysis: The spectrum would be analyzed for characteristic absorption bands, such as

those for N-H (amine), C=O (amide), and C-N bonds.

Biological Activity and Potential Applications
There is limited direct information on the biological activity of 5-Amino-1-methylpiperidin-2-
one hydrochloride in the scientific literature. However, a structurally related compound, 5-

amino-1-methylquinolinium (5-amino-1MQ), has been identified as a potent inhibitor of the

enzyme Nicotinamide N-methyltransferase (NNMT).[6] NNMT is involved in cellular metabolism

and energy homeostasis, and its inhibition is being explored as a potential therapeutic strategy

for obesity and type 2 diabetes.[6]

Given the structural similarity, it is plausible that 5-Amino-1-methylpiperidin-2-one
hydrochloride could be investigated for similar biological activities or serve as a scaffold for

the development of novel enzyme inhibitors. Further research is required to elucidate its

pharmacological profile.

Potential Research Workflow for Biological Evaluation
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5-Amino-1-methylpiperidin-2-one HCl

In Vitro Enzyme Inhibition Assays
(e.g., NNMT)

Cell-Based Assays
(e.g., Cytotoxicity, Metabolic Assays)

In Vivo Studies in Animal Models
(e.g., Pharmacokinetics, Efficacy)

Data Analysis and SAR Studies
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Caption: A potential workflow for the biological evaluation of 5-Amino-1-methylpiperidin-2-
one hydrochloride.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and stability of 5-Amino-1-
methylpiperidin-2-one hydrochloride.

Storage: The compound should be stored in a tightly sealed container in a dry and well-

ventilated place. For long-term storage, it is recommended to keep it at 2-8°C.[1]

Handling: Standard laboratory safety precautions should be observed, including the use of

personal protective equipment such as gloves, safety glasses, and a lab coat.

Conclusion
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5-Amino-1-methylpiperidin-2-one hydrochloride is a chemical compound with potential

applications in research and development, particularly in the field of medicinal chemistry. While

comprehensive experimental data is currently limited in the public domain, this guide provides a

summary of its known properties and outlines potential avenues for its synthesis,

characterization, and biological evaluation. As with any research chemical, it is imperative for

scientists to perform their own analytical verification to confirm the identity and purity of the

material before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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